Cas no 121555-66-6 (2-Chloro-3,5,6-trifluorophenol)

• Product Name: 2-Chloro-3,5,6-trifluorophenol
• CAS No: 121555-66-6
• MF: C₆H₂ClF₃O
• MW: 182.527691364288
• CID: 135163
• PubChem ID: 14405000
• Update Time: 2025-04-19

2-Chloro-3,5,6-trifluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,5,6-trifluorophenol
• Phenol,2-chloro-3,5,6-trifluoro-
• ACMC-1CHCZ
• AG-D-46738
• AGN-PC-001BNW
• CTK4B2521
• PubChem2844
• AKOS015890138
• 121555-66-6
• DTXSID00559927
• FT-0654729
• A804756
• MFCD04972773
• 2-chloro-3,5,6-trifluoro-phenol
• SCHEMBL9027960
• DB-061929

• Inchi： 1S/C6H2ClF3O/c7-4-2(8)1-3(9)5(10)6(4)11/h1,11H
• InChI Key： BFXFEVCTOKPZSD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1O)F)F)F

Computed Properties

• Exact Mass: 181.9746269g/mol
• Monoisotopic Mass: 181.9746269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.623
• Boiling Point: 174.3 °C at 760 mmHg
• Flash Point: 59.2 °C